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Compound of Interest

Compound Name: Crotyl bromide

cat. No.: B1583404

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2-butene
For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 1-bromo-
2-butene, a versatile halogenated alkene used in organic synthesis.[1] The information herein
is compiled to assist in the design of experimental protocols, ensure safe handling, and provide
baseline data for computational and developmental studies. 1-Bromo-2-butene, with the
chemical formula C4H7Br, exists as cis (Z) and trans (E) isomers and is typically encountered
as a colorless to pale yellow liquid with a characteristic odor.[2][3] It is known for its reactivity in
nucleophilic substitution and elimination reactions.[2]

Core Physical and Chemical Properties

The physical characteristics of 1-bromo-2-butene are essential for its application in synthesis
and for ensuring appropriate handling and storage conditions. The compound is soluble in
common organic solvents but demonstrates limited solubility in water.[2] Due to its flammable
nature, it should be kept away from ignition sources.[3][4]

Data Summary

The quantitative physical properties of 1-bromo-2-butene are summarized in the table below.
Data often represents a mixture of isomers unless a specific isomer (E or Z) is indicated.
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Property Value Conditions

Molecular Formula CaH7Br

Molecular Weight 135.00 g/mol

Appearance Colorless to pale - Standard Temperature and
yellow/yellow-brown liquid Pressure

Density 1.312 g/mL at 25°C

Boiling Point 97-99 °C at 1 atm

Melting Point -115.07 °C (Estimate)

Refractive Index 1.480 at 20°C (n20/D)

Flash Point 11°C

Solubility Soluble in organic solvents;

limited in water

Sources:[2][3][4][5][6]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to chemical characterization. The
following section details standard methodologies for measuring the key parameters of liquid
compounds like 1-bromo-2-butene.

Determination of Density

The density of a liquid can be determined using several gravimetric procedures.[7]
o Objective: To accurately measure the mass per unit volume of the liquid.
¢ Method: Pycnometer Method[7]

o Preparation: Clean and thoroughly dry a pycnometer (a flask with a specific, known
volume).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cymitquimica.com/cas/4784-77-4/
https://www.chembk.com/en/chem/trans-1-Bromo-2-butene
https://www.chembk.com/en/chem/(2E)-1-Bromobut-2-ene
https://www.chembk.com/en/chem/1-Bromo-2-butene
https://www.bocsci.com/1-bromo-2-butene-cas-4784-77-4-item-119018.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mass of Empty Pycnometer: Weigh the empty pycnometer on an analytical balance and
record its mass (ma).

o Mass of Filled Pycnometer: Fill the pycnometer with 1-bromo-2-butene, ensuring the liquid
reaches the calibration mark. Use a thermometer to ensure the liquid is at the desired
temperature (e.g., 25°C). Weigh the filled pycnometer and record its mass (mz).

o Calculation: The mass of the liquid is (mz - m1). The density (p) is calculated by dividing
the mass of the liquid by the known volume (V) of the pycnometer: p = (mz2-mi) /V

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[8]

o Objective: To determine the temperature of the liquid-gas phase transition at a given

pressure.
e Method: Capillary Tube Method (Thiele Tube)[9][10]
o Preparation: Fill a small test tube (fusion tube) with 2-3 mL of 1-bromo-2-butene.

o Capillary Placement: Seal one end of a capillary tube using a flame. Place the capillary
tube into the test tube with the open end submerged in the liquid.

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb. Place this assembly into a Thiele tube
containing a high-boiling point liquid (e.g., paraffin oil).

o Heating: Gently heat the side arm of the Thiele tube. Convection currents will ensure

uniform heating.[9]

o Observation: As the temperature rises, air trapped in the capillary tube will exit, forming a
stream of bubbles.

o Measurement: When a rapid and continuous stream of bubbles emerges, stop heating.
The temperature at which the bubbling ceases and the liquid begins to enter the capillary
tube is the boiling point. Record this temperature.[9]
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Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a valuable
indicator of purity.

o Objective: To measure the ratio of the speed of light in a vacuum to its speed within the liquid
sample.

o Method: Abbe Refractometer

o Calibration: Calibrate the Abbe refractometer using a standard sample with a known
refractive index (e.g., distilled water).

o Sample Application: Place a few drops of 1-bromo-2-butene onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to reach thermal equilibrium
(typically 20°C, controlled by a water bath). Look through the eyepiece and adjust the
knob until the boundary line between the light and dark regions is sharp and centered on
the crosshairs.

o Reading: Read the refractive index value directly from the instrument's scale.

Logical Workflow Visualization

The following diagram illustrates a standard workflow for the physical characterization of a
liquid chemical compound such as 1-bromo-2-butene.
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Workflow for Physical Property Characterization
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Caption: Logical workflow for the physical characterization of 1-bromo-2-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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